Cas no 155598-00-8 (1-(4-fluorophenyl)cyclopropanecarbaldehyde)

• Product Name: 1-(4-fluorophenyl)cyclopropanecarbaldehyde
• CAS No: 155598-00-8
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 5252418
• PubChem ID: 23298183
• Update Time: 2025-10-28

1-(4-fluorophenyl)cyclopropanecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)cyclopropanecarbaldehyde
• Cyclopropanecarboxaldehyde, 1-(4-fluorophenyl)-

• Inchi： 1S/C10H9FO/c11-9-3-1-8(2-4-9)10(7-12)5-6-10/h1-4,7H,5-6H2
• InChI Key： PAWWUDXHNZRLQF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)(C=O)CC1

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 1-(4-fluorophenyl)cyclopropanecarbaldehyde

1-(4-Fluorophenyl)cyclopropanecarbaldehyde: A Comprehensive Overview

1-(4-Fluorophenyl)cyclopropanecarbaldehyde (CAS No. 155598-00-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a wide range of biological activities and has been the subject of numerous studies aimed at exploring its potential applications in drug development.

The molecular structure of 1-(4-fluorophenyl)cyclopropanecarbaldehyde consists of a cyclopropane ring attached to a 4-fluorophenyl group and an aldehyde functional group. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological investigations.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of 1-(4-fluorophenyl)cyclopropanecarbaldehyde. These methods often involve the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which provide high yields and excellent selectivity. The ability to synthesize this compound efficiently is crucial for its widespread application in both academic and industrial settings.

In the realm of medicinal chemistry, 1-(4-fluorophenyl)cyclopropanecarbaldehyde has shown promise as a lead compound for the development of new therapeutic agents. Studies have demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of 1-(4-fluorophenyl)cyclopropanecarbaldehyde effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

Beyond its potential as a therapeutic agent, 1-(4-fluorophenyl)cyclopropanecarbaldehyde has also been explored for its use as a building block in the synthesis of more complex molecules. Its unique structural features make it an ideal starting material for the construction of various functional groups, including amides, esters, and ethers. This versatility has led to its application in the synthesis of natural products and bioactive compounds.

The biological activity of 1-(4-fluorophenyl)cyclopropanecarbaldehyde is not limited to its direct effects on cells. Recent studies have also investigated its role as a ligand in protein-ligand interactions. For example, research conducted at the University of California, San Francisco, revealed that this compound binds selectively to specific protein targets, modulating their activity and function. This finding opens up new avenues for the development of targeted therapies that can address specific disease mechanisms.

In addition to its biological applications, 1-(4-fluorophenyl)cyclopropanecarbaldehyde has been studied for its potential use in materials science. The unique electronic properties conferred by the fluorine atom make it an attractive candidate for the development of novel materials with enhanced optical and electronic properties. Research in this area is still in its early stages but holds promise for future applications in areas such as organic electronics and photovoltaics.

The safety profile of 1-(4-fluorophenyl)cyclopropanecarbaldehyde is another important aspect that has been extensively evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(4-fluorophenyl)cyclopropanecarbaldehyde (CAS No. 155598-00-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and beyond. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.